N-(2-methoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-3-(2-phenylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H24N2O4/c1-3-18(17-11-5-4-6-12-17)25(29)28-23-19-13-7-9-15-21(19)32-24(23)26(30)27-20-14-8-10-16-22(20)31-2/h4-16,18H,3H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: PUQOWDFOYRRNJT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C26H24N2O4
• Molecular Weight: 428.5 g/mol
• CAS No.: 887892-81-1

Description

N-(2-methoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C26H24N2O4 and its molecular weight is 428.488. The purity is usually 95%.
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Scientific Research Applications

Neuroprotective and Antioxidant Effects

A study conducted by Cho et al. (2015) synthesized a series of benzofuran-2-carboxamide derivatives and evaluated their neuroprotective and antioxidant activities. These compounds, including ones similar to N-(2-methoxyphenyl)-3-(2-phenylbutanamido)benzofuran-2-carboxamide, showed significant protection against NMDA-induced excitotoxic neuronal cell damage and exhibited ROS scavenging and antioxidant activities (Cho et al., 2015).

5-lipoxygenase Inhibitory Activities

In a different study, a series of 2-substituted benzofuran hydroxyamic acids were synthesized as rigid analogs of simple (benzyloxy)phenyl hydroxamates. These compounds were found to be potent inhibitors of the enzyme 5-lipoxygenase, which is relevant to anti-inflammatory and other medicinal applications (Ohemeng et al., 1994).

Anti-inflammatory and Analgesic Agents

Another research by Abu‐Hashem et al. (2020) reported the synthesis of novel benzodifuranyl derivatives derived from visnaginone and khellinone. These compounds, structurally related to benzofuran-2-carboxamide, demonstrated significant anti-inflammatory and analgesic activities, as well as COX-1/COX-2 inhibition (Abu‐Hashem et al., 2020).

Supramolecular Chemistry Applications

A study by Lightfoot et al. (1999) discussed the supramolecular packing motifs involving benzofuran-2-carboxamide derivatives. This research highlights the potential of such compounds in the development of new materials and applications in supramolecular chemistry (Lightfoot et al., 1999).

Selective Ligands for Sigma Receptors

Marriott et al. (2012) synthesized novel benzofuran-2-carboxamide ligands selective for sigma receptors. These compounds showed high affinity for the sigma-1 receptor, indicating their potential in neuropharmacological research (Marriott et al., 2012).

Corrosion Inhibition Studies

Mishra et al. (2018) conducted a study on N-phenyl-benzamide derivatives, including a compound structurally similar to benzofuran-2-carboxamide, demonstrating their effectiveness in inhibiting corrosion of mild steel in acidic conditions. This research suggests the potential use of such compounds in materials science and engineering (Mishra et al., 2018).